2beta-(4-Fluorophenyl)-3alpha-methyloxirane

• IUPAC Name: (2R,3S)-2-(4-fluorophenyl)-3-methyloxirane
• InChI: InChI=1S/C9H9FO/c1-6-9(11-6)7-2-4-8(10)5-3-7/h2-6,9H,1H3/t6-,9-/m0/s1
• InChI Key: CAZZJCNYSROITF-RCOVLWMOSA-N
• Canonical SMILES: CC1C(O1)C2=CC=C(C=C2)F
• Isomeric SMILES: C[C@H]1[C@H](O1)C2=CC=C(C=C2)F
• Molecular Formula: C9H9FO
• Molecular Weight: 152.16 g/mol
• CAS No.: 885318-83-2

Description

2beta-(4-Fluorophenyl)-3alpha-methyloxirane is a useful research compound. Its molecular formula is C9H9FO and its molecular weight is 152.168. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enantioselective Synthesis for Probes

In the study by Zou et al. (2002), enantioselective synthesis of S-(+)-2beta-carboalkoxy-3alpha-[bis(4-fluorophenyl)methoxy]tropanes was achieved. These compounds showed high affinity for the dopamine transporter, indicating potential for use in therapeutic applications related to the central nervous system (Zou et al., 2002).

Radiosynthesis and Biological Evaluation

Stehouwer et al. (2005) synthesized and evaluated carbon-11 and fluorine-18 labeled 2beta-carbomethoxy-3beta-(4'-(3-furyl)phenyl)tropanes and -nortropanes. These were investigated as candidate radioligands for imaging the serotonin transporter, showcasing their potential in diagnostic imaging (Stehouwer et al., 2005).

Monoamine Transporter Binding Properties

Carroll et al. (2005) explored 3alpha-(substituted phenyl)nortropane-2beta-carboxylic acid methyl esters for their high affinity for the norepinephrine transporter. This study suggests the compound's potential in developing selective agents for different neurotransmitter transporters (Carroll et al., 2005).

Antiproliferative Effects on Leukemia Cells

A study by Thibeault et al. (2008) on the antiproliferative effect of 2beta-amino-5alpha-androstane-3alpha,17beta-diol N-derivatives on HL-60 human leukemia cells indicates its potential in cancer treatment. The study highlights the synthesis of aminosteroids and their capacity to inhibit the proliferation of leukemia cells (Thibeault et al., 2008).

Serotonin Transporter Imaging Agent

Plisson et al. (2007) synthesized 2Beta-carbo(2-fluoroethoxy)-3beta-(4'-((Z)-2-iodoethenyl)phenyl)nortropane as a serotonin transporter imaging agent. This compound showed selectivity and specificity for SERT, making it a candidate for mapping and quantifying CNS SERT (Plisson et al., 2007).

Pharmacokinetic Properties Analysis

Hettiarachchi et al. (2000) developed methods to analyze Altropane, a compound structurally related to 2beta-(4-Fluorophenyl)-3alpha-methyloxirane, in rat plasma. This study demonstrates the applicability of these methods in studying the pharmacokinetic properties of such compounds in animal models (Hettiarachchi et al., 2000).

Antiatherogenic Effects

Matsubara et al. (2012) researched the antiatherogenic effects of des-fluoro-sitagliptin, which is structurally similar to this compound. This study highlights its potential in treating conditions like atherosclerosis (Matsubara et al., 2012).